Cas no 2770517-74-1 (N-ethyl-N-(1-methyl-1H-pyrazol-4-yl)sulfamoyl chloride)

• Product Name: N-ethyl-N-(1-methyl-1H-pyrazol-4-yl)sulfamoyl chloride
• CAS No: 2770517-74-1
• MF: C₆H₁₀ClN₃O₂S
• MW: 223.680498600006
• CID: 6441400
• PubChem ID: 165993031
• Update Time: 2025-11-06

N-ethyl-N-(1-methyl-1H-pyrazol-4-yl)sulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-37395081
• N-ethyl-N-(1-methyl-1H-pyrazol-4-yl)sulfamoyl chloride
• 2770517-74-1

• Inchi： 1S/C6H10ClN3O2S/c1-3-10(13(7,11)12)6-4-8-9(2)5-6/h4-5H,3H2,1-2H3
• InChI Key： VERVZVNUMHWLOJ-UHFFFAOYSA-N
• SMILES： ClS(N(CC)C1C=NN(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 223.0182254g/mol
• Monoisotopic Mass: 223.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.6Ų

Additional information on N-ethyl-N-(1-methyl-1H-pyrazol-4-yl)sulfamoyl chloride

N-ethyl-N-(1-methyl-1H-pyrazol-4-yl)sulfamoyl chloride (CAS No. 2770517-74-1): A Comprehensive Overview

N-ethyl-N-(1-methyl-1H-pyrazol-4-yl)sulfamoyl chloride (CAS No. 2770517-74-1) is a specialized sulfamoyl chloride derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique pyrazole and sulfamoyl functional groups, serves as a versatile intermediate in the development of novel bioactive molecules. Its molecular structure, which includes an ethyl group and a methyl-substituted pyrazole, contributes to its reactivity and applicability in various chemical transformations.

The growing interest in N-ethyl-N-(1-methyl-1H-pyrazol-4-yl)sulfamoyl chloride is driven by its potential applications in drug discovery and agrochemical development. Researchers are particularly intrigued by its ability to act as a sulfonylation reagent, enabling the introduction of sulfamoyl groups into target molecules. This property is highly valuable in the design of enzyme inhibitors and receptor modulators, which are critical in addressing unmet medical needs. Recent studies have explored its utility in synthesizing compounds with potential anti-inflammatory and antimicrobial activities, aligning with current trends in infectious disease research.

From a chemical properties perspective, N-ethyl-N-(1-methyl-1H-pyrazol-4-yl)sulfamoyl chloride exhibits notable stability under controlled conditions, making it suitable for use in multistep synthetic routes. Its reactivity is influenced by the electron-withdrawing nature of the sulfamoyl chloride moiety, which facilitates nucleophilic substitution reactions. This characteristic is particularly advantageous in the construction of heterocyclic compounds, a class of molecules that dominate modern medicinal chemistry pipelines. The compound's pyrazole ring further enhances its versatility, as this heterocycle is a common pharmacophore in many FDA-approved drugs.

The synthetic utility of N-ethyl-N-(1-methyl-1H-pyrazol-4-yl)sulfamoyl chloride extends beyond pharmaceutical applications. In the field of material science, researchers have investigated its potential as a building block for functional polymers and surface modifiers. The compound's ability to introduce sulfamoyl groups onto various substrates makes it valuable for creating materials with tailored surface properties and biocompatibility. This aligns with the increasing demand for smart materials in biomedical engineering and sustainable technology solutions.

Quality control and analytical characterization of N-ethyl-N-(1-methyl-1H-pyrazol-4-yl)sulfamoyl chloride typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for research and development applications. The growing emphasis on green chemistry principles has also prompted investigations into more sustainable synthetic routes for this intermediate, reflecting the chemical industry's shift toward environmentally friendly practices.

In the context of market dynamics, the demand for N-ethyl-N-(1-methyl-1H-pyrazol-4-yl)sulfamoyl chloride has shown steady growth, particularly from contract research organizations and pharmaceutical companies engaged in early-stage drug discovery. The compound's CAS number 2770517-74-1 serves as a unique identifier in chemical databases and procurement systems, facilitating efficient sourcing for research purposes. Suppliers specializing in rare chemical intermediates have reported increasing inquiries about this molecule, indicating its rising importance in cutting-edge research.

Future research directions for N-ethyl-N-(1-methyl-1H-pyrazol-4-yl)sulfamoyl chloride may explore its potential in covalent inhibitor design, a hot topic in drug discovery circles. The compound's reactive sulfamoyl chloride group makes it an attractive candidate for developing targeted covalent modulators of biological targets. Additionally, its application in proteolysis targeting chimera (PROTAC) technology represents another promising avenue, as this approach continues to revolutionize therapeutic development strategies.

For researchers working with N-ethyl-N-(1-methyl-1H-pyrazol-4-yl)sulfamoyl chloride, proper handling procedures and storage conditions are essential to maintain its stability and reactivity. While not classified as hazardous under standard regulations, appropriate laboratory safety measures should always be observed when handling this or any chemical reagent. The compound's shelf life and performance can be optimized through storage in anhydrous conditions at recommended temperatures, typically under inert atmosphere.

The scientific literature surrounding N-ethyl-N-(1-methyl-1H-pyrazol-4-yl)sulfamoyl chloride continues to expand, with new publications regularly appearing in peer-reviewed journals covering organic chemistry and medicinal chemistry. These studies contribute to a deeper understanding of the compound's reactivity patterns and potential applications. As synthetic methodologies evolve and new biological targets emerge, the role of this versatile intermediate in chemical research is likely to grow even more significant in the coming years.